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Compound of Interest

Compound Name: 0X01914

cat. No.: B5882762

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application
of 0X01914, a water-soluble modulator of utrophin. 0X01914 has been identified as an
upregulator of utrophin protein and mRNA levels, making it a compound of interest in studies
related to Duchenne muscular dystrophy (DMD).

Physicochemical Properties and Solution
Preparation

0X01914 is characterized by its aqueous solubility and permeability. While specific solubility
values in various solvents are not extensively published, its water-soluble nature facilitates its
use in aqueous buffers for cell culture experiments. For preparing stock solutions, sterile, high-
purity water or dimethyl sulfoxide (DMSQO) are recommended solvents.

Table 1: 0X01914 Solution Preparation
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Property Value/Recommendation Source

) User to consult supplier
Molecular Weight N/A
datasheet

User to consult supplier
Appearance N/A
datasheet

User to consult supplier

Purity N/A
datasheet
Solubility
Water Good aqueous solubility [1]
User to consult supplier
DMSO N/A

datasheet

User to consult supplier
Ethanol N/A
datasheet

Recommended Solvents for Sterile, nuclease-free water;
Stock Solutions DMSO

General Practice

Typical Stock Solution )
, 10 mM - 50 mM General Practice
Concentration

Protocol for Preparing a 10 mM Aqueous Stock Solution of 0X01914:

e Pre-weighing Preparation: Allow the vial of 0X01914 powder to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of 0X01914 powder in a sterile
microcentrifuge tube using a calibrated analytical balance.

 Dissolution: Add the appropriate volume of sterile, nuclease-free water to achieve a final
concentration of 10 mM. For example, for 1 mg of 0X01914 with a hypothetical molecular
weight of 350 g/mol , you would add 285.7 pL of water.

o Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (to no more than 37°C) may be applied if necessary to aid dissolution.
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 Sterilization: If the solution is not prepared under aseptic conditions, it can be sterilized by
filtering through a 0.22 pum syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to minimize freeze-thaw cycles. Store as recommended in Table 2.

Storage and Stability

Proper storage of 0X01914 is crucial to maintain its biological activity. As a standard practice
for bioactive small molecules, it is recommended to store stock solutions at low temperatures
and protected from light.

Table 2: 0X01914 Storage and Stability

Condition Recommendation Rationale
) User to consult supplier To prevent degradation over
Storage Temperature (Solid) )
datasheet (Typically -20°C) long-term storage.
Storage Temperature (Stock -20°C for short-term (weeks); Minimizes degradation and
Solution) -80°C for long-term (months) loss of activity.

) o Store protected from light (e.g., )
Light Sensitivity ) ) To prevent photodegradation.
in an amber vial or a dark box)

Avoid repeated freeze-thaw Can lead to degradation of the
Freeze-Thaw Cycles
cycles compound.

Mechanism of Action

0X01914 upregulates the expression of utrophin, a paralog of dystrophin. This upregulation
has been observed at both the mRNA and protein levels. The proposed mechanism of action
for 0X01914 is distinct from that of other utrophin modulators like ezutromid, which functions
through the Aryl Hydrocarbon Receptor (AhR) pathway. Instead, 0X01914 is thought to exert
its effects through a different pathway, with the mitochondrial ATP synthase subunit ATP5F1
identified as a potential target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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